Cas no 2396-84-1 (Sorbic Acid Ethyl Ester)

• Product Name: Sorbic Acid Ethyl Ester
• CAS No: 2396-84-1
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• MDL: MFCD00009296
• CID: 84295
• PubChem ID: 87575679
• Update Time: 2026-05-14

Sorbic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ethyl sorbate
• Ethyl 2,4-hexadienoate~Sorbic acid ethyl ester
• (E,E)-2,4-Hexadienoic acid ethylester
• Ethyl trans,trans-2,4-hexadienoate
• Sorbic Acid Ethyl Ester
• ethyl 2,4-hexadienoate
• ETHYL DENATE
• ETHYL HEXADIENOATE
• Ethyl sorbate,stabilized
• Ethylhexa-2,4-dienoate
• FEMA 2459
• RARECHEM AL BI 0146
• (E,E)-Ethyl 2,4-hexadienoate
• NSC 8874
• Ethyl hexa-2,4-dienoate
• Sorbic acid, ethyl ester
• 2,4-Hexadienoic acid, ethyl ester
• Hexa-2,4-dienoic acid ethyl ester
• ethyl (2E,4E)-hexa-2,4-dienoate
• Ethyl (E,E)-2,4-hexadienoate
• 2,4-Hexadienoic acid, ethyl ester, (2E,4E)-
• FEMA No. 2459
• Ethyl 2,4-hexadienoate, (E,E)-
• HSR16USG4D
• 2,4-Hexadienoic acid, ethyl ester, (E,E)-
• OZZYKXXGCOLLLO-TWTPFVCWSA-N
• Ethyl (2E,4E)-2,4-hexadienoate
• 2,4-Hexad

• MDL： MFCD00009296
• Inchi： 1S/C8H12O2/c1-3-5-6-7-8(9)10-4-2/h3,5-7H,4H2,1-2H3/b5-3+,7-6+
• InChI Key： OZZYKXXGCOLLLO-TWTPFVCWSA-N
• SMILES： O(C(/C(/[H])=C(\[H])/C(/[H])=C(\[H])/C([H])([H])[H])=O)C([H])([H])C([H])([H])[H]
• BRN： 1362941

Computed Properties

• Exact Mass: 140.08400
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.956 g/mL at 25 °C(lit.)
• Melting Point: 95-98 ºC
• Boiling Point: 76°C/14mmHg(lit.)
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Refractive Index: n20/D 1.494(lit.)
• Solubility: Slightly soluble (4.2 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.68180
• Sensitiveness: Sensitive to air
• FEMA: 2459 | ETHYL SORBATE
• Solubility: Not determined

Sorbic Acid Ethyl Ester Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S23-S24/25
• RTECS：WG2143000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25

Additional information on Sorbic Acid Ethyl Ester

Recent Advances in the Study of Sorbic Acid Ethyl Ester (CAS 2396-84-1): A Comprehensive Research Brief

Sorbic Acid Ethyl Ester (CAS 2396-84-1), a derivative of sorbic acid, has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its versatile applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic uses. Recent studies have highlighted its role as a preservative, antimicrobial agent, and its emerging applications in drug delivery systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the antimicrobial efficacy of Sorbic Acid Ethyl Ester against a range of pathogenic bacteria and fungi. The study demonstrated that the compound exhibits broad-spectrum activity, particularly against Staphylococcus aureus and Candida albicans, with minimal cytotoxicity to human cells. These findings suggest its potential as a safer alternative to conventional preservatives in pharmaceutical formulations.

Another groundbreaking research, conducted by a team at the University of Cambridge and published in ACS Chemical Biology, investigated the molecular mechanisms underlying the compound's antifungal properties. Using advanced spectroscopic techniques, the team identified that Sorbic Acid Ethyl Ester disrupts fungal cell membranes by binding to ergosterol, a key component of fungal cell walls. This mechanistic insight opens new avenues for designing more potent antifungal agents based on this scaffold.

Recent advancements in synthetic chemistry have also facilitated the scalable production of Sorbic Acid Ethyl Ester. A 2024 paper in Organic Process Research & Development detailed an eco-friendly enzymatic synthesis method that yields high purity (>99%) of the compound with minimal byproducts. This method not only enhances the sustainability of its production but also reduces costs, making it more accessible for industrial applications.

In the pharmaceutical sector, Sorbic Acid Ethyl Ester is being explored for its potential in drug delivery systems. A study in the International Journal of Pharmaceutics reported its use as a co-solvent in nanoemulsions, improving the solubility and bioavailability of poorly water-soluble drugs. This application could revolutionize the formulation of hydrophobic therapeutics, addressing a long-standing challenge in drug development.

Despite these promising developments, challenges remain. Regulatory hurdles and the need for extensive toxicological studies are critical barriers to the widespread adoption of Sorbic Acid Ethyl Ester in clinical settings. However, ongoing research and collaborative efforts between academia and industry are expected to overcome these obstacles, paving the way for its broader utilization.

In conclusion, Sorbic Acid Ethyl Ester (CAS 2396-84-1) represents a compound of significant interest with diverse applications in preservatives, antimicrobials, and drug delivery. The latest research underscores its potential, while also highlighting areas for further investigation. Continued exploration of its properties and applications will undoubtedly contribute to advancements in chemical, biological, and pharmaceutical sciences.